Cas no 2418674-47-0 (N-(1-Cyanocyclopropyl)-4-(2-pyridinyl)-1-piperazinepropanamide)

• Product Name: N-(1-Cyanocyclopropyl)-4-(2-pyridinyl)-1-piperazinepropanamide
• CAS No: 2418674-47-0
• MF: C₁₆H₂₁N₅O
• MW: 299.370842695236
• CID: 5416994
• PubChem ID: 145892986
• Update Time: 2025-10-28

N-(1-Cyanocyclopropyl)-4-(2-pyridinyl)-1-piperazinepropanamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclopropyl)-3-[4-(pyridin-2-yl)piperazin-1-yl]propanamide
• N-(1-Cyanocyclopropyl)-3-(4-pyridin-2-ylpiperazin-1-yl)propanamide
• EN300-26685534
• Z1311478374
• 2418674-47-0
• N-(1-Cyanocyclopropyl)-4-(2-pyridinyl)-1-piperazinepropanamide

• Inchi： 1S/C16H21N5O/c17-13-16(5-6-16)19-15(22)4-8-20-9-11-21(12-10-20)14-3-1-2-7-18-14/h1-3,7H,4-6,8-12H2,(H,19,22)
• InChI Key： WEIWFQZKAJKLFZ-UHFFFAOYSA-N
• SMILES： N1(CCC(NC2(C#N)CC2)=O)CCN(C2=NC=CC=C2)CC1

Computed Properties

• Exact Mass: 299.17461031g/mol
• Monoisotopic Mass: 299.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 72.3Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 587.7±50.0 °C(Predicted)
• pka: 12.93±0.20(Predicted)

Additional information on N-(1-Cyanocyclopropyl)-4-(2-pyridinyl)-1-piperazinepropanamide

Comprehensive Overview of N-(1-Cyanocyclopropyl)-4-(2-pyridinyl)-1-piperazinepropanamide (CAS No. 2418674-47-0)

N-(1-Cyanocyclopropyl)-4-(2-pyridinyl)-1-piperazinepropanamide, with the CAS number 2418674-47-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a cyanocyclopropyl group, a pyridinyl moiety, and a piperazinepropanamide backbone. Its structural complexity makes it a promising candidate for drug discovery, particularly in targeting specific enzyme pathways or receptors. Researchers are increasingly exploring its potential applications in central nervous system (CNS) disorders, metabolic diseases, and inflammatory conditions due to its modular design and bioavailability.

The growing interest in N-(1-Cyanocyclopropyl)-4-(2-pyridinyl)-1-piperazinepropanamide aligns with current trends in precision medicine and small-molecule therapeutics. As the pharmaceutical industry shifts toward personalized treatments, compounds like this are being scrutinized for their ability to interact with G-protein-coupled receptors (GPCRs) or kinase enzymes, which are critical in disease modulation. Online searches for "piperazine derivatives in drug development" or "cyanocyclopropyl compounds in CNS research" reflect the compound's relevance to cutting-edge scientific inquiries. Its CAS no. 2418674-47-0 is frequently queried in databases like PubChem and Reaxys, underscoring its importance in academic and industrial research.

From a synthetic chemistry perspective, the preparation of N-(1-Cyanocyclopropyl)-4-(2-pyridinyl)-1-piperazinepropanamide involves multi-step organic reactions, including amide coupling and cyclization techniques. The cyanocyclopropyl group introduces steric and electronic challenges, requiring optimized conditions for yield and purity. Recent publications highlight innovations in green chemistry approaches to synthesize such compounds, addressing environmental concerns while maintaining efficiency. This aligns with the broader demand for "sustainable pharmaceutical synthesis"—a hot topic in both scientific literature and public discourse.

In pharmacological studies, preliminary data suggest that CAS no. 2418674-47-0 exhibits selective binding affinity, making it a potential lead compound for neurodegenerative disease research. Questions like "How does N-(1-Cyanocyclopropyl)-4-(2-pyridinyl)-1-piperazinepropanamide cross the blood-brain barrier?" or "What are its metabolic stability profiles?" are commonly explored in forums and research papers. These inquiries reflect the compound's translational potential and the need for further in vitro and in vivo validation.

Beyond therapeutics, N-(1-Cyanocyclopropyl)-4-(2-pyridinyl)-1-piperazinepropanamide is also studied for its structure-activity relationships (SAR). Computational modeling and AI-driven drug design tools are increasingly applied to predict its interactions, a trend mirrored by rising searches for "machine learning in molecular docking." Such interdisciplinary approaches accelerate the identification of analogs with enhanced efficacy or reduced off-target effects.

Regulatory and safety profiles of CAS no. 2418674-47-0 remain under investigation, with researchers emphasizing ADME (absorption, distribution, metabolism, excretion) studies. The compound's cyanocyclopropyl moiety warrants careful toxicological assessment, though current data indicate favorable tolerability in preclinical models. This aspect is critical for compliance with global ICH guidelines and resonates with queries like "safety of nitrile-containing pharmaceuticals."

In summary, N-(1-Cyanocyclopropyl)-4-(2-pyridinyl)-1-piperazinepropanamide (2418674-47-0) represents a nexus of innovation in medicinal chemistry. Its multifaceted applications—from CNS drug candidates to computational biology tools—position it at the forefront of modern research. As scientific and public interest converges on targeted therapies and sustainable science, this compound exemplifies the dynamic interplay between molecular design and therapeutic potential.